Cas no 1232800-16-6 (3-chloro-N-methyl-1H-1,2,4-triazole-5-carboxamide)

• Product Name: 3-chloro-N-methyl-1H-1,2,4-triazole-5-carboxamide
• CAS No: 1232800-16-6
• MF: C₄H₅ClN₄O
• MW: 160.561698675156
• MDL: MFCD20502880
• CID: 4579434
• Update Time: 2025-06-26

3-chloro-N-methyl-1H-1,2,4-triazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-chloro-N-methyl-1H-1,2,4-triazole-5-carboxamide
• 1H-1,2,4-Triazole-3-carboxamide, 5-chloro-N-methyl-

• MDL： MFCD20502880
• Inchi： 1S/C4H5ClN4O/c1-6-3(10)2-7-4(5)9-8-2/h1H3,(H,6,10)(H,7,8,9)
• InChI Key： KAVCFTFVLRFCHM-UHFFFAOYSA-N
• SMILES： N1C(Cl)=NC(C(NC)=O)=N1

Additional information on 3-chloro-N-methyl-1H-1,2,4-triazole-5-carboxamide

Comprehensive Analysis of 3-chloro-N-methyl-1H-1,2,4-triazole-5-carboxamide (CAS 1232800-16-6): Properties, Applications, and Research Insights

The compound 3-chloro-N-methyl-1H-1,2,4-triazole-5-carboxamide (CAS 1232800-16-6) is a specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the 1,2,4-triazole core and carboxamide functional group, make it a versatile intermediate for synthesizing bioactive compounds. Researchers are increasingly exploring its potential in drug discovery, particularly in targeting enzymes and receptors associated with metabolic disorders and inflammatory diseases.

One of the most searched questions about 3-chloro-N-methyl-1H-1,2,4-triazole-5-carboxamide revolves around its synthetic routes. The compound is typically prepared through multi-step reactions involving chlorination and methylation of 1H-1,2,4-triazole-5-carboxylic acid derivatives. Recent advancements in green chemistry have also introduced catalytic methods to improve yield and reduce waste, aligning with the global push for sustainable manufacturing. This aligns with trending topics like "green synthesis of heterocycles" and "eco-friendly pharmaceutical intermediates."

The triazole moiety in this compound is particularly noteworthy due to its bioisosteric properties, often replacing carboxylic acids or amides in drug design to enhance metabolic stability. Computational studies suggest that 3-chloro-N-methyl-1H-1,2,4-triazole-5-carboxamide exhibits favorable binding affinity for kinases, making it a candidate for oncology research. These insights address frequently searched terms such as "kinase inhibitors 2024" and "triazole-based drug discovery."

In agrochemical applications, derivatives of this compound have shown promise as plant growth regulators and fungicides. The chloro substituent contributes to its lipophilicity, facilitating membrane penetration in target organisms. This has sparked interest in queries like "next-gen crop protection chemicals" and "triazole fungicide resistance management." However, rigorous environmental safety assessments remain critical, reflecting the industry's focus on sustainable agriculture.

Analytical characterization of CAS 1232800-16-6 involves advanced techniques such as LC-MS, NMR, and X-ray crystallography. Recent publications highlight its crystalline polymorphism, a hot topic in pharmaceutical solid-state chemistry. This property impacts solubility and bioavailability—key concerns for formulators searching for "API polymorph screening methods."

From a regulatory perspective, the compound's safety profile is under continuous evaluation. While not classified as hazardous, proper handling protocols are recommended, addressing common search queries like "safe handling of carboxamide derivatives" and "triazole compound storage guidelines." Material Safety Data Sheets (MSDS) should always be consulted prior to use in industrial or laboratory settings.

The future outlook for 3-chloro-N-methyl-1H-1,2,4-triazole-5-carboxamide appears promising, with patent literature revealing novel applications in electronic materials and coordination chemistry. Its ability to form metal complexes responds to growing interest in "triazole-based MOFs" (Metal-Organic Frameworks) for gas storage and catalysis. This interdisciplinary potential makes it a compelling subject for researchers across multiple fields.